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Compound of Interest

Compound Name: Glutamylvaline

Cat. No.: B1366778

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds is a critical aspect of laboratory operations. This
guide provides essential information and step-by-step procedures for the proper disposal of
Glutamylvaline, a dipeptide composed of glutamic acid and valine. Adherence to these
guidelines will help maintain a safe laboratory environment and ensure regulatory compliance.

Chemical and Physical Properties

A thorough understanding of a compound's properties is fundamental to its safe handling and
disposal. The following table summarizes the key quantitative data for Glutamylvaline.

Property Value

Molecular Formula C10H18N205[1][2][3][4]
Molecular Weight 246.26 g/mol [1][2]
Appearance White to off-white solid[4]
Decomposition Temperature Above 210°C[1]

Maximal Aqueous Solubility 9.02 g/L (at pH 5-6)[1]
Solubility in DMSO <1 g/L[1]

Disposal Procedures
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The primary recommendation for the disposal of Glutamylvaline is to utilize a licensed

chemical destruction plant or controlled incineration with flue gas scrubbing.[5] Do not

discharge Glutamylvaline into sewer systems or contaminate water, foodstuffs, feed, or seed.

[5]

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling Glutamylvaline for disposal, ensure
appropriate PPE is worn. This includes chemical-impermeable gloves, safety goggles, and a
lab coat. In case of dust formation, a self-contained breathing apparatus may be necessary.

[5]
Segregation and Waste Collection:

o Collect waste Glutamylvaline, including any contaminated materials (e.g., weighing
paper, gloves), in a designated and clearly labeled hazardous waste container.

o Ensure the container is compatible with the chemical and is kept closed when not in use.

Accidental Spill Management:

[¢]

In the event of a spill, avoid dust formation.[5]

[¢]

Evacuate personnel from the immediate area.[5]

o

Wear appropriate PPE, including chemical-impermeable gloves and eye protection.[5]

o

Ensure adequate ventilation.[5]

[¢]

Carefully sweep up the solid material and place it into the designated hazardous waste
container.

Container Disposal:
o Empty containers should be triple-rinsed (or the equivalent) with a suitable solvent.[5]

o The rinsate should be collected and treated as hazardous waste.
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o After proper rinsing, the container can be offered for recycling or reconditioning.[5]
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup and disposal of the waste.

o Provide the contractor with the Safety Data Sheet (SDS) for Glutamylvaline to ensure
they have all the necessary information for safe handling and disposal.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Glutamylvaline.
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[ Start: Glutamylvaline Waste Generated )

Is it a spill?

Follow Accidental Spill Management Protocol

Collect in Designated Hazardous Waste Container

Is it an empty container?

Triple-Rinse Container

Collect Rinsate as Hazardous Waste

Recycle or Recondition Container

Contact EHS or Licensed Waste Contractor

( End: Proper Disposal ]
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Caption: Glutamylvaline Disposal Workflow.
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By following these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of Glutamylvaline, thereby fostering a culture of safety
and regulatory compliance within their research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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